Cas no 1247420-60-5 ((2-chlorophenyl)methyl(4-methoxybutyl)amine)

• Product Name: (2-chlorophenyl)methyl(4-methoxybutyl)amine
• CAS No: 1247420-60-5
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5231488
• PubChem ID: 61814520
• Update Time: 2025-05-23

(2-chlorophenyl)methyl(4-methoxybutyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2-Chlorophenyl)methyl](4-methoxybutyl)amine
• n-(2-Chlorobenzyl)-4-methoxybutan-1-amine
• Benzenemethanamine, 2-chloro-N-(4-methoxybutyl)-
• (2-chlorophenyl)methyl(4-methoxybutyl)amine

• Inchi： 1S/C12H18ClNO/c1-15-9-5-4-8-14-10-11-6-2-3-7-12(11)13/h2-3,6-7,14H,4-5,8-10H2,1H3
• InChI Key： NPYMMXFMHGIBHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCCCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 155
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3

Additional information on (2-chlorophenyl)methyl(4-methoxybutyl)amine

Compound CAS No. 1247420-60-5: (2-chlorophenyl)methyl(4-methoxybutyl)amine

The compound with CAS No. 1247420-60-5, commonly referred to as (2-chlorophenyl)methyl(4-methoxybutyl)amine, is a significant organic compound in the field of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material synthesis, and advanced chemical engineering.

Structural Insights and Synthesis Methods

The molecular structure of (2-chlorophenyl)methyl(4-methoxybutyl)amine consists of a chlorophenyl group attached to a methylamine moiety, which is further connected to a 4-methoxybutyl chain. This structure provides the compound with versatile reactivity and functional groups that can be exploited for various chemical transformations. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions, which have been optimized in recent research to enhance yield and purity.

Chemical Properties and Reactivity

Research has shown that (2-chlorophenyl)methyl(4-methoxybutyl)amine exhibits notable stability under standard conditions, making it suitable for a wide range of applications. Its reactivity is primarily influenced by the electron-withdrawing chlorine atom on the phenyl ring, which enhances the electrophilic character of the aromatic system. Additionally, the presence of the methoxy group on the butyl chain introduces steric effects that can influence reaction pathways in organic synthesis.

Applications in Drug Discovery

In the pharmaceutical industry, (2-chlorophenyl)methyl(4-methoxybutyl)amine has emerged as a valuable intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its potential as a precursor for developing drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and drug delivery systems.

Role in Material Science

Beyond pharmaceuticals, this compound has found applications in material science, particularly in the development of advanced polymers and coatings. The amine functionality allows for easy incorporation into polymeric networks, enhancing mechanical properties and thermal stability. Recent research has explored its use in creating biodegradable materials for sustainable packaging solutions.

Environmental Considerations and Safety

While (2-chlorophenyl)methyl(4-methoxybutyl)amine offers numerous benefits, its environmental impact remains a critical consideration. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in natural ecosystems compared to other chlorinated compounds. However, further research is needed to fully understand its long-term environmental effects.

Future Directions and Research Opportunities

The future of (2-chlorophenyl)methyl(4-methoxybutyl)amine lies in exploring its potential for green chemistry applications. Researchers are actively investigating methods to synthesize this compound using renewable feedstocks and catalytic processes that minimize waste generation. Additionally, its role in bioconjugate chemistry and nanotechnology is an emerging area of interest that could lead to groundbreaking innovations.

In conclusion, (2-chlorophenyl)methyl(4-methoxybutyl)amine, with CAS No. 1247420-60-5, stands as a versatile compound with diverse applications across multiple disciplines. Its continued exploration will undoubtedly contribute to advancements in medicine, materials science, and sustainable chemical processes.